Cas no 39104-07-9 (4-(2H-isoindol-2-yl)phenol)

4-(2H-isoindol-2-yl)phenol structure
4-(2H-isoindol-2-yl)phenol structure
Product Name:4-(2H-isoindol-2-yl)phenol
CAS No:39104-07-9
MF:C14H11NO
MW:209.243243455887
CID:2106439
Update Time:2023-11-19

4-(2H-isoindol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(2H-isoindol-2-yl)Phenol
    • CID 121004380
    • 4-Isoindolinophenol
    • Phenol, 4-(2H-isoindol-2-yl)-
    • 4-(2H-isoindol-2-yl)phenol
    • Inchi: 1S/C14H11NO/c16-14-7-5-13(6-8-14)15-9-11-3-1-2-4-12(11)10-15/h1-10,16H
    • InChI Key: KBWMYBGKKUWPSN-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)N1C=C2C=CC=CC2=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Topological Polar Surface Area: 25.2

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 407.8±28.0 °C(Predicted)
  • pka: 9.79±0.15(Predicted)

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